5-[4-(benzyloxy)benzylidene]-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-(4-ethoxyphenyl)-5-[(4-phenylmethoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C25H22N2O3S/c1-2-29-21-14-10-20(11-15-21)27-24(28)23(26-25(27)31)16-18-8-12-22(13-9-18)30-17-19-6-4-3-5-7-19/h3-16H,2,17H2,1H3,(H,26,31)/b23-16-
• InChI Key: OCRPDSPNBWIDQW-KQWNVCNZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=CC=C4)NC2=S
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC=CC=C4)/NC2=S
• Molecular Formula: C25H22N2O3S
• Molecular Weight: 430.5 g/mol

Description

5-[4-(benzyloxy)benzylidene]-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as BZB-TEP-TT and is a thioxoimidazolidinone derivative.

Mechanism of Action

The mechanism of action of BZB-TEP-TT is not fully understood yet. However, it is believed that the compound interacts with the active sites of enzymes and proteins, leading to changes in their activity and function.
Biochemical and Physiological Effects:
BZB-TEP-TT has been found to have a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help to protect cells from oxidative damage. Additionally, BZB-TEP-TT has been found to have anti-inflammatory properties, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BZB-TEP-TT in lab experiments is its high stability and solubility in organic solvents. However, one of the limitations of using this compound is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are many potential future directions for research on BZB-TEP-TT. One area of focus could be on further understanding the mechanism of action of the compound. Additionally, research could be conducted on the potential applications of BZB-TEP-TT in other areas, such as drug delivery and sensing applications. Further optimization of the synthesis method could also be explored to reduce the cost of producing BZB-TEP-TT.

Synthesis Methods

The synthesis of BZB-TEP-TT involves the reaction of 4-(benzyloxy)benzaldehyde with 4-ethoxyphenylhydrazine to form 4-(benzyloxy)benzylidene-4-ethoxyphenylhydrazine. This intermediate is then reacted with 2-thioxo-4-imidazolidinone to form the final product, BZB-TEP-TT.

Scientific Research Applications

BZB-TEP-TT has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of application is in the field of organic electronics. BZB-TEP-TT has been found to be a promising material for use in organic field-effect transistors (OFETs) due to its high charge carrier mobility and stability.